Cas no 2172269-17-7 (1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine)

• Product Name: 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine
• CAS No: 2172269-17-7
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6062696
• PubChem ID: 165740074
• Update Time: 2025-10-28

1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine
• [1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)azetidin-2-yl]methanamine
• 2172269-17-7
• EN300-1280907

• Inchi： 1S/C12H22N2O/c13-6-11-3-4-14(11)7-9-1-2-12-5-10(9)8-15-12/h9-12H,1-8,13H2
• InChI Key： WYNVSJOWAYQXOI-UHFFFAOYSA-N
• SMILES： O1CC2CC1CCC2CN1CCC1CN

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine

Introduction to 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine (CAS No: 2172269-17-7)

1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine, identified by its CAS number 2172269-17-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex bicyclic structure and an azetidine ring, has garnered attention due to its potential applications in drug development and its unique chemical properties. The introduction of this compound will delve into its structural characteristics, synthesis methods, and the latest research findings that highlight its significance in modern pharmaceutical science.

The core structure of 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine consists of a bicyclic framework with an oxygen atom incorporated into the ring system, forming a 6-membered oxygen-containing heterocycle. This bicyclic moiety, specifically a 3.2.1-octane derivative, contributes to the compound's rigidity and stability, making it a valuable scaffold for further chemical modifications. The presence of an azetidine ring further enhances the molecule's complexity, providing multiple sites for functionalization and interaction with biological targets.

The synthesis of 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the bicyclic system is typically achieved through cyclization reactions, while the azetidine ring is introduced via ring-closing metathesis or other cycloaddition reactions. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity in the production of this compound.

In recent years, 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine has been studied for its potential pharmacological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications. Research has focused on its interactions with biological targets such as enzymes and receptors, which are crucial for drug action. Preliminary studies have suggested that this compound may exhibit properties relevant to anti-inflammatory, analgesic, and neuroprotective effects.

The anti-inflammatory potential of 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)azetidin-2-ylmethanamine has been explored through in vitro and in vivo models. Studies have shown that the compound can modulate inflammatory pathways by interacting with key signaling molecules involved in the inflammatory response. This interaction may lead to the reduction of pro-inflammatory cytokines and the inhibition of inflammatory cell activation, providing a potential therapeutic benefit in conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, 1-(6 oxabicyclo3 2 1 octan 2 yl methyl) azetidin 2 ylmethanamine has been investigated for its analgesic effects. Research indicates that the compound can interact with pain-signaling pathways, potentially reducing pain perception without causing significant side effects. This makes it a promising candidate for the development of new analgesic drugs that offer improved efficacy and safety profiles compared to existing treatments.

The neuroprotective properties of this compound have also been a subject of interest in recent studies. The ability of 1-(6 oxabicyclo3 2 1 octan 2 yl methyl) azetidin 2 ylmethanamine to protect neurons from damage caused by oxidative stress and excitotoxicity has been demonstrated in experimental models. These findings suggest that the compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where neuronal damage is a key pathological feature.

The structural complexity of 1-(6 oxabicyclo3 21 octan 22 yl methyl) azetidin 22 ylmethanamine presents both challenges and opportunities for drug development. While the intricate framework provides multiple sites for interaction with biological targets, it also necessitates sophisticated synthetic strategies to achieve optimal pharmacological properties. Ongoing research aims to address these challenges by employing computational methods to predict and optimize molecular interactions.

The future direction of research on 1-(6 oxabicyclo3 21 octan 22 yl methyl) azetidin 22 ylmethanamine includes further exploration of its pharmacological profile and identification of novel therapeutic applications. Advances in synthetic chemistry may enable the development of derivatives with enhanced efficacy and reduced side effects. Additionally, preclinical studies are essential to evaluate the safety and efficacy of this compound before it can be considered for clinical trials.

In conclusion, 1-(6 oxabicyclo3 21 octan 22 yl methyl) azetidin 22 ylmethanamine (CAS No: 2172269177)), with its unique structural features and promising pharmacological activities, represents a significant advancement in pharmaceutical chemistry. The continued investigation into this compound holds great potential for the development of novel therapeutic agents that address various medical conditions.